Cas no 412041-54-4 (3,4-Diethynylbenzaldehyde)
3,4-Diethynylbenzaldehyde structure
Product Name:3,4-Diethynylbenzaldehyde
CAS No:412041-54-4
MF:C11H6O
MW:154.164742946625
CID:926707
PubChem ID:20668694
Update Time:2025-04-19
3,4-Diethynylbenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3,4-diethynylbenzaldehyde
- Benzaldehyde, 3,4-diethynyl- (9CI)
- Benzaldehyde,3,4-diethynyl-(9ci)
- 412041-54-4
- DTXSID30609328
- BENZALDEHYDE, 3,4-DIETHYNYL-
- DB-284824
- 3,4-Diethynylbenzaldehyde
-
- Inchi: 1S/C11H6O/c1-3-10-6-5-9(8-12)7-11(10)4-2/h1-2,5-8H
- InChI Key: VZMCGJWDQVRFEG-UHFFFAOYSA-N
- SMILES: O=CC1C=CC(C#C)=C(C#C)C=1
Computed Properties
- Exact Mass: 154.041864811g/mol
- Monoisotopic Mass: 154.041864811g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 17.1Ų
3,4-Diethynylbenzaldehyde Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
412041-54-4 (3,4-Diethynylbenzaldehyde) Related Products
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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